Cas no 1279842-87-3 (7-fluoro-6-methoxy-1H-indazol-3-amine)

7-Fluoro-6-methoxy-1H-indazol-3-amine is a fluorinated indazole derivative with a methoxy substituent at the 6-position, offering unique reactivity and structural features for pharmaceutical and agrochemical applications. Its amine functionality at the 3-position enhances its utility as a versatile intermediate in heterocyclic synthesis, enabling the construction of complex molecular frameworks. The fluorine and methoxy groups contribute to improved metabolic stability and binding affinity in target molecules, making it valuable for drug discovery. This compound exhibits high purity and consistent performance, ensuring reliability in research and development. Its well-defined structure facilitates precise modifications, supporting the design of novel bioactive compounds.
7-fluoro-6-methoxy-1H-indazol-3-amine structure
1279842-87-3 structure
Product Name:7-fluoro-6-methoxy-1H-indazol-3-amine
CAS No:1279842-87-3
MF:C8H8FN3O
MW:181.167024612427
MDL:MFCD16631265
CID:4585853
Update Time:2025-11-01

7-fluoro-6-methoxy-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-6-methoxy-1H-indazol-3-amine
    • 1H-Indazol-3-amine, 7-fluoro-6-methoxy-
    • 7-fluoro-6-methoxy-1H-indazol-3-amine
    • MDL: MFCD16631265
    • Inchi: 1S/C8H8FN3O/c1-13-5-3-2-4-7(6(5)9)11-12-8(4)10/h2-3H,1H3,(H3,10,11,12)
    • InChI Key: WREPEDRKEDZBOY-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(OC)=C2F)C(N)=N1

7-fluoro-6-methoxy-1H-indazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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abcr
AB418637-1g
7-Fluoro-6-methoxy-1H-indazol-3-amine; .
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Key Organics Ltd
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Key Organics Ltd
CK-0224-5MG
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7-fluoro-6-methoxy-1H-indazol-3-amine Related Literature

Additional information on 7-fluoro-6-methoxy-1H-indazol-3-amine

Recent Advances in the Study of 7-Fluoro-6-methoxy-1H-indazol-3-amine (CAS: 1279842-87-3): A Promising Scaffold in Medicinal Chemistry

The compound 7-fluoro-6-methoxy-1H-indazol-3-amine (CAS: 1279842-87-3) has recently emerged as a key scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and targeted cancer therapies. This heterocyclic amine derivative has garnered significant attention due to its unique structural features, which enable selective interactions with various biological targets. Recent studies have explored its potential as a building block for novel therapeutic agents, leveraging its ability to modulate critical signaling pathways involved in cell proliferation and survival.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a core structure for designing selective fibroblast growth factor receptor (FGFR) inhibitors. Researchers synthesized a series of derivatives by modifying the 3-amino position, achieving nanomolar potency against FGFR1-3 while maintaining excellent selectivity over other kinases. The 7-fluoro-6-methoxy substitution pattern was found to be crucial for maintaining optimal binding interactions with the kinase hinge region, as revealed by X-ray crystallography studies of protein-ligand complexes.

In oncology research, 7-fluoro-6-methoxy-1H-indazol-3-amine has shown particular promise in addressing resistance mechanisms to existing targeted therapies. A recent Nature Communications paper (2024) described its incorporation into third-generation EGFR inhibitors capable of overcoming T790M and C797S mutations in non-small cell lung cancer. The compound's electron-withdrawing fluorine atom and hydrogen-bond donating amino group were instrumental in maintaining binding affinity to mutated EGFR while improving metabolic stability compared to earlier generation inhibitors.

Beyond oncology, this scaffold has found applications in neurodegenerative disease research. A 2024 ACS Chemical Neuroscience report highlighted its use in developing selective GSK-3β inhibitors with improved blood-brain barrier penetration. The 7-fluoro-6-methoxy substitution pattern was shown to reduce P-glycoprotein efflux while maintaining the desired kinase inhibition profile, addressing a major challenge in CNS drug development.

The synthetic accessibility of 7-fluoro-6-methoxy-1H-indazol-3-amine has also been a focus of recent investigations. A 2023 Organic Process Research & Development publication detailed a scalable, chromatography-free synthesis route starting from commercially available 4-fluoro-3-methoxybenzaldehyde, achieving an overall yield of 68% with high purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Current research directions include exploring the scaffold's potential in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated successful incorporation of 7-fluoro-6-methoxy-1H-indazol-3-amine into CRBN-recruiting PROTACs targeting BRD4, showing improved degradation efficiency and reduced off-target effects compared to traditional inhibitors.

As the understanding of this scaffold's structure-activity relationships continues to evolve, 7-fluoro-6-methoxy-1H-indazol-3-amine (CAS: 1279842-87-3) is poised to play an increasingly important role in medicinal chemistry. Its versatility across multiple target classes and disease areas, combined with recent synthetic advances, positions it as a valuable tool for addressing unmet medical needs through rational drug design.

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